Cas no 2173637-49-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2173637-49-3
• MF: C₃₁H₄₆O₇Si
• MW: 558.778251171112
• CID: 5154754
• Update Time: 2025-07-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C31H46O7Si/c1-21(2)39(22(3)4,23(5)6)36-20-27-28(34-18-25-14-10-8-11-15-25)29(30(31(33)38-27)37-24(7)32)35-19-26-16-12-9-13-17-26/h8-17,21-23,27-31,33H,18-20H2,1-7H3/t27-,28-,29+,30+,31+/m1/s1
• InChI Key： AKQMIBOCIKDUBX-YOGXEWEVSA-N
• SMILES： O([C@@H]1[C@@H](CO[Si](C(C)C)(C(C)C)C(C)C)O[C@H](O)[C@@H](OC(=O)C)[C@H]1OCC1C=CC=CC=1)CC1C=CC=CC=1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 590.1±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2173637-49-3 and Its Potential Applications in Modern Research

The compound with the CAS number 2173637-49-3, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet assigned a definitive commercial name, has shown remarkable potential in various scientific applications, particularly in the study of molecular interactions and drug development. Its unique chemical structure and properties make it a valuable candidate for further exploration, especially in the context of recent advancements in targeted therapy and precision medicine.

Recent studies have highlighted the compound's role in modulating cellular pathways that are critical for disease progression. Specifically, research indicates that 2173637-49-3 interacts with key enzymes and receptors involved in inflammation and oxidative stress, which are pivotal factors in conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer. The ability of this compound to selectively bind to these targets without significant off-target effects makes it an attractive candidate for therapeutic intervention.

In the realm of drug discovery, the compound has been tested in various preclinical models to assess its efficacy and safety profiles. Preliminary results suggest that INDEX NAME NOT YET ASSIGNED exhibits promising pharmacological activity, particularly in reducing inflammatory markers and mitigating oxidative damage. These findings are particularly intriguing given the growing body of evidence linking inflammation and oxidative stress to a wide range of chronic diseases. The compound's mechanism of action appears to involve both direct interaction with pathological molecules and indirect modulation of downstream signaling pathways.

One of the most exciting aspects of this compound is its potential in combination therapies. Current research is exploring its synergistic effects when used alongside other drugs or natural compounds known for their anti-inflammatory and antioxidant properties. Such combinations could lead to more effective treatment strategies with reduced side effects, addressing a major challenge in modern medicine. The versatility of 2173637-49-3 lies in its ability to be tailored for different therapeutic applications, depending on the specific requirements of the target disease.

The synthesis and characterization of 2173637-49-3 have also been a focus of recent academic research. Chemists have been working on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Advances in green chemistry principles have enabled the development of more sustainable methods for producing this compound, aligning with global efforts to promote eco-friendly practices in pharmaceutical manufacturing. These innovations not only enhance the accessibility of the compound but also contribute to its cost-effectiveness, making it more viable for large-scale clinical trials.

From a regulatory perspective, the compound's path towards clinical approval is being closely monitored by health authorities worldwide. Given its promising preclinical data, regulatory agencies are expected to expedite review processes for applications involving INDEX NAME NOT YET ASSIGNED. This positive outlook is bolstered by the absence of significant safety concerns observed in animal studies, which is a crucial factor in gaining regulatory nod for new therapeutics.

The future applications of 2173637-49-3 extend beyond traditional pharmaceuticals into areas such as diagnostic imaging and personalized medicine. Researchers are exploring its potential use as a contrast agent in medical imaging techniques, where its ability to bind specific biological markers could enhance diagnostic accuracy. Additionally, its role in personalized medicine is being investigated, particularly in identifying biomarkers that could predict treatment responses among patient populations.

In conclusion, the compound with CAS number 2173637-49-3, currently known as INDEX NAME NOT YET ASSIGNED, represents a beacon of innovation in chemical and biomedical research. Its unique properties and potential applications across multiple therapeutic areas position it as a cornerstone in the development of next-generation treatments. As research continues to uncover new insights into its mechanisms and applications, it is poised to play a pivotal role in advancing healthcare solutions worldwide.